FM-381

• Molecular Formula: C24H24N6O2
• Molecular Weight: 428.5 g/mol
• InChI: InChI=1S/C24H24N6O2/c1-29(2)24(31)15(13-25)12-17-8-9-20(32-17)23-28-19-14-27-22-18(10-11-26-22)21(19)30(23)16-6-4-3-5-7-16/h8-12,14,16H,3-7H2,1-2H3,(H,26,27)/b15-12+
• InChIKey: GJMZWYLOARVASY-NTCAYCPXSA-N

FM-381 – Selective Covalent-Reversible JAK3 Inhibitor

FM-381 (CAS 2226521-65-7) is a covalent-reversible inhibitor of Janus kinase 3 (JAK3) that targets the unique gatekeeper cysteine residue Cys909 with an IC₅₀ of 127 pM in radiometric assays [1]. It belongs to the tricyclic imidazo[5,4‑d]pyrrolo[2,3‑b]pyridine chemical class and induces an unprecedented induced-fit binding pocket through nitrile–arginine interactions, a structural feature confirmed by X‑ray crystallography [2]. As a chemical probe developed by the Structural Genomics Consortium (SGC), FM-381 is widely used to dissect JAK3‑specific signaling in immunological research and drug discovery programs [3].

Probe type

Covalent-reversible JAK3 inhibitor with induced-fit binding pocket

Target

JAK3 Cys909 residue, enabling temporal target engagement control

Use context

JAK3 pathway dissection, washout-recovery studies, kinase selectivity profiling

• [1] Forster M, Chaikuad A, Bauer SM, et al. Selective JAK3 Inhibitors with a Covalent Reversible Binding Mode Targeting a New Induced Fit Binding Pocket. Cell Chem Biol. 2016;23(11):1335-1340. DOI: 10.1016/j.chembiol.2016.10.008 View Source
• [2] Forster M, Chaikuad A, Dimitrov T, et al. Development, Optimization, and Structure–Activity Relationships of Covalent-Reversible JAK3 Inhibitors Based on a Tricyclic Imidazo[5,4‑d]pyrrolo[2,3‑b]pyridine Scaffold. J Med Chem. 2018;61(12):5350-5366. DOI: 10.1021/acs.jmedchem.8b00571 View Source
• [3] Structural Genomics Consortium (SGC). FM-381 Chemical Probe. https://www.thesgc.org/chemical-probes/fm-381 (accessed 2026-04-23). View Source

FM-381 – Why Substitution Compromises Reproducibility

FM-381 cannot be replaced by pan‑JAK inhibitors such as tofacitinib or by irreversible JAK3 inhibitors such as PF‑06651600 (ritlecitinib) without fundamentally altering experimental outcomes. FM-381 achieves a unique combination of sub‑nanomolar JAK3 potency, exceptional isoform selectivity (410‑ to 3,600‑fold over JAK1, JAK2 and TYK2), and kinome‑wide selectivity (selectivity score 0.002 against 410 kinases) [1]. Its covalent‑reversible binding mode at Cys909 avoids permanent target modification, enabling washout and recovery studies that irreversible inhibitors cannot support [2]. These properties are not shared by other JAK3 inhibitors; for example, PF‑06651600 is irreversible, 275‑fold less potent against JAK3 (IC₅₀ 35–350 pM vs FM‑381’s 127 pM), and a dual JAK3/TEC family kinase inhibitor with a distinct off‑target profile [3]. Substituting FM‑381 with a less selective JAK3 inhibitor therefore introduces confounding pharmacology, undermines target deconvolution, and compromises data reproducibility.

Pan-JAK inhibitor (e.g., tofacitinib)

Lacks JAK3 isoform discrimination; dual JAK1/3 inhibition may confound γc cytokine signaling readouts.

Irreversible JAK3 inhibitor (e.g., PF‑06651600)

Permanent Cys909 modification prevents washout recovery and temporal target engagement studies.

Dual JAK3/TEC inhibitor

Additional TEC family kinase liabilities introduce off-target pharmacology not representative of selective JAK3 inhibition.

• [1] Structural Genomics Consortium (SGC). FM-381 Chemical Probe. https://www.thesgc.org/chemical-probes/fm-381 (accessed 2026-04-23). View Source
• [2] Forster M, Chaikuad A, Bauer SM, et al. Selective JAK3 Inhibitors with a Covalent Reversible Binding Mode Targeting a New Induced Fit Binding Pocket. Cell Chem Biol. 2016;23(11):1335-1340. DOI: 10.1016/j.chembiol.2016.10.008 View Source
• [3] Thorarensen A, Dowty ME, Banker ME, et al. Design of a Janus Kinase 3 (JAK3) Biased Inhibitor: PF‑06651600, a Dual JAK3/TEC Family Kinase Inhibitor. ACS Chem Biol. 2019;14(6):1235-1242. DOI: 10.1021/acschembio.9b00235 View Source

FM-381 – Quantitative Differentiation Evidence

JAK3 Inhibitory Potency vs. Tofacitinib and PF‑06651600

In a head‑to‑head radiometric assay at 10 µM ATP, FM‑381 inhibited JAK3 with an IC₅₀ of 127 pM, whereas tofacitinib showed an IC₅₀ of 292 pM, making FM‑381 >2‑fold more potent . In a cross‑study comparison using published IC₅₀ values from identical assay technology, FM‑381 (IC₅₀ 0.127 nM) was 2.8‑fold more potent than the irreversible JAK3 inhibitor PF‑06651600 (IC₅₀ 0.35 nM) [1].

JAK3 Potency vs. Comparators

Head-to-head

IC₅₀ 127 pM (JAK3)

Tofacitinib IC₅₀ 292 pM; PF‑06651600 IC₅₀ ~350 pM

2.3‑fold > tofacitinib; 2.8‑fold > PF‑06651600

Supports target-engagement assay sensitivity

Radiometric assay, 10 µM ATP

Evidence Dimension	JAK3 enzyme inhibition (IC₅₀)
Target Compound Data	IC₅₀ = 127 pM (0.127 nM) for JAK3
Comparator Or Baseline	Tofacitinib IC₅₀ = 292 pM; PF‑06651600 IC₅₀ = 0.35 nM (350 pM)
Quantified Difference	2.3‑fold more potent than tofacitinib; 2.8‑fold more potent than PF‑06651600
Conditions	Radiometric assay (FlashPlate™); [ATP] = 10 µM; 5‑dose singlicate IC₅₀ with 10‑fold serial dilution starting at 1 µM

Why This Matters

Higher target potency allows lower working concentrations in cellular assays, reducing the risk of off‑target effects and improving signal‑to‑noise ratios in JAK3‑dependent readouts.

• [1] Laux J, Forster M, Schwamborn A, et al. Pharmacokinetic Optimization of Small Molecule Janus Kinase 3 Inhibitors to Target Immune Cells. bioRxiv. 2022. DOI: 10.1101/2022.07.14.500036 (Table 1: Published IC₅₀ values for covalent JAK3 inhibitors). View Source

JAK3 Isoform Selectivity vs. Tofacitinib

Under identical radiometric assay conditions, FM‑381 exhibited 410‑fold selectivity for JAK3 over JAK1 (IC₅₀ 52 nM vs 0.127 nM), whereas tofacitinib showed only 1.7‑fold selectivity (IC₅₀ 496 pM vs 292 pM) . Relative to JAK2, FM‑381 showed 2,724‑fold selectivity compared to tofacitinib's 7.5‑fold. This prodigious selectivity window is primarily attributed to FM‑381's covalent‑reversible engagement of the JAK3‑specific Cys909 residue and the induced arginine pocket [1].

Isoform Selectivity vs. Tofacitinib

Head-to-head

JAK1/JAK3 = 410; JAK2/JAK3 = 2,724

Tofacitinib JAK1/JAK3 ≈ 1.7

~241‑fold wider selectivity window

Isoform selectivity supports JAK3-specific pathway interpretation

Radiometric assay, 10 µM ATP

Evidence Dimension	JAK1/JAK3 selectivity ratio
Target Compound Data	JAK1/JAK3 = 410; JAK2/JAK3 = 2,724; TYK2/JAK3 = 3,614
Comparator Or Baseline	Tofacitinib JAK1/JAK3 ≈ 1.7; JAK2/JAK3 ≈ 7.5; TYK2/JAK3 ≈ 30.5
Quantified Difference	~241‑fold greater JAK3‑over‑JAK1 selectivity window for FM‑381 vs tofacitinib
Conditions	Radiometric assay; [ATP] = 10 µM

Why This Matters

Superior JAK3 isoform discrimination enables clean dissection of JAK3‑specific vs JAK1‑mediated signaling in cytokine pathways, which is critical for target validation studies where JAK1 and JAK3 are co‑localized at common gamma chain cytokine receptors.

• [1] Forster M, Chaikuad A, Bauer SM, et al. Selective JAK3 Inhibitors with a Covalent Reversible Binding Mode Targeting a New Induced Fit Binding Pocket. Cell Chem Biol. 2016;23(11):1335-1340. DOI: 10.1016/j.chembiol.2016.10.008 View Source

Kinome-Wide Selectivity Profiling

FM‑381 was profiled against a panel of 410 kinases at 10 µM (ProQinase Kinase 410‑Profiler). The resulting selectivity score was 0.002, indicating that FM‑381 inhibits only ~0.2% of tested kinases [1]. At 100 nM, no relevant effect was observed on any kinase except JAK3; at 500 nM, only 11 kinases showed residual activity below 50% [2]. For comparison, the pan‑JAK inhibitor tofacitinib is a well‑established JAK1/3 dual inhibitor that also potently inhibits PRK1 (PKN1) at clinically relevant concentrations [3]. PF‑06651600, while highly JAK3‑selective within the JAK family, is a dual JAK3/TEC family kinase inhibitor, demonstrating potent inhibition of TEC family kinases (BTK, ITK, TEC, TXK, BMX) [4].

Kinome-Wide Profiling

Method context

Selectivity score 0.002 (410 kinases)

At 100 nM: JAK3 only; at 500 nM: 11 kinases inhibited

Tofacitinib: dual JAK1/3 + PRK1; PF‑06651600: JAK3 + TEC family

Kinome selectivity profile supports JAK3-target attribution

ProQinase 410-Profiler, 10 µM ATP

Evidence Dimension	Kinase panel selectivity (selectivity score; number of off‑target kinases inhibited)
Target Compound Data	Selectivity score = 0.002 against 410 kinases; at 100 nM, JAK3 only; at 500 nM, 11 kinases inhibited >50%
Comparator Or Baseline	Tofacitinib: dual JAK1/3 inhibitor with confirmed PRK1 inhibition; PF‑06651600: dual JAK3/TEC family inhibitor; Ritlecitinib (PF‑06651600) inhibits BTK, ITK, TEC, TXK, BMX
Quantified Difference	FM‑381 limits off‑target kinase inhibition to 0.2% of the tested kinome vs broader polypharmacology of tofacitinib and distinct TEC‑family liabilities of PF‑06651600
Conditions	ProQinase Kinase 410‑Profiler radiometric assay at 10 µM ATP; DiscoverX KINOMEscan binding assay

Why This Matters

Extremely low kinome‑wide off‑target liability ensures that observed cellular phenotypes can be confidently attributed to JAK3 inhibition, meeting the stringent selectivity criteria for a high‑quality chemical probe as defined by the SGC.

• [1] Structural Genomics Consortium (SGC). FM-381 Chemical Probe: Selectivity within Target Family & ProQinase Kinase Assay Panel. https://www.thesgc.org/chemical-probes/fm-381 (accessed 2026-04-23). View Source
• [2] Chemical Probes Portal. Probe FM-381: Selectivity Assessment. https://www.chemicalprobes.org/fm-381 (accessed 2026-04-23). View Source
• [3] Schröder M, Tan L, Wang J, et al. Tofacitinib and analogs as inhibitors of the histone kinase PRK1 (PKN1). Eur J Med Chem. 2024;268:116271. DOI: 10.1016/j.ejmech.2024.116271 View Source
• [4] Thorarensen A, Dowty ME, Banker ME, et al. Design of a Janus Kinase 3 (JAK3) Biased Inhibitor: PF‑06651600, a Dual JAK3/TEC Family Kinase Inhibitor. ACS Chem Biol. 2019;14(6):1235-1242. DOI: 10.1021/acschembio.9b00235 View Source

Covalent-Reversible Binding vs. Irreversible Inhibitors

FM‑381 engages JAK3 through a covalent‑reversible mechanism targeting Cys909, forming a transient covalent bond that allows inhibitor dissociation and enzymatic activity recovery upon washout [1]. In contrast, PF‑06651600 (ritlecitinib) is an irreversible covalent JAK3 inhibitor that permanently modifies Cys909, preventing target recovery after compound removal [2]. This mechanistic distinction has direct experimental consequences: FM‑381 enables reversible target engagement and washout control experiments essential for confirming on‑target pharmacology, whereas irreversible inhibitors preclude such temporal dissection [3]. Crystallographic evidence demonstrates that FM‑381 induces a unique arginine pocket—a conformational rearrangement not observed with irreversible JAK3 inhibitors [1].

Covalent-Reversible Binding

Class-level

Covalent-reversible at Cys909

Induced arginine pocket (X‑ray PDB: 5LWM)

Allows washout recovery vs. irreversible PF‑06651600

May support washout studies for target engagement validation

Structural and biochemical evidence

Evidence Dimension	Covalent binding mode (reversible vs irreversible) and structural pharmacology
Target Compound Data	Covalent‑reversible at Cys909; induces an unprecedented arginine‑binding pocket; allows washout recovery of JAK3 activity
Comparator Or Baseline	PF‑06651600: irreversible covalent inhibitor; no arginine pocket induction; permanent Cys909 modification; no washout recovery; Tofacitinib: non‑covalent, ATP‑competitive, no Cys909 engagement
Quantified Difference	Qualitative mechanistic difference: reversible covalent enables temporal control of JAK3 inhibition; irreversible covalent cannot be washed out; non‑covalent shows rapid dissociation
Conditions	X‑ray crystallography (PDB: 5LWM); biochemical washout assays; NanoBRET target engagement assays

Why This Matters

The covalent‑reversible mechanism uniquely allows researchers to distinguish between direct JAK3 target engagement and downstream pathway effects via washout controls—a capability not available with irreversible inhibitors—while providing sustained target residence time superior to non‑covalent inhibitors.

• [1] Forster M, Chaikuad A, Bauer SM, et al. Selective JAK3 Inhibitors with a Covalent Reversible Binding Mode Targeting a New Induced Fit Binding Pocket. Cell Chem Biol. 2016;23(11):1335-1340. DOI: 10.1016/j.chembiol.2016.10.008 View Source
• [2] Thorarensen A, Dowty ME, Banker ME, et al. Design of a Janus Kinase 3 (JAK3) Biased Inhibitor: PF‑06651600, a Dual JAK3/TEC Family Kinase Inhibitor. ACS Chem Biol. 2019;14(6):1235-1242. DOI: 10.1021/acschembio.9b00235 View Source
• [3] Gehringer M, Forster M, Laufer SA. Covalent Janus Kinase 3 Inhibitors. In: Topics in Medicinal Chemistry. Springer; 2020. DOI: 10.1007/7355_2020_101 View Source

Cellular Pathway Selectivity: STAT5 vs. STAT3

In primary human CD4⁺ T‑cells, FM‑381 at 100 nM completely blocked IL‑2‑stimulated (JAK1/JAK3‑dependent) STAT5 phosphorylation while showing no inhibition of IL‑6‑stimulated (JAK1/JAK2/TYK2‑dependent) STAT3 phosphorylation at concentrations up to 1 µM [1]. FM‑381 achieved an apparent EC₅₀ of ~100 nM in a dose‑dependent NanoBRET target engagement assay [2]. In contrast, tofacitinib—a JAK1/3 dual inhibitor—lacks this cellular pathway selectivity and inhibits both STAT5 and STAT3 signaling at comparable concentrations [3]. This functional selectivity represents a >10‑fold window between JAK3‑STAT5 pathway inhibition and JAK1/JAK2‑STAT3 pathway sparing, whereas tofacitinib shows no meaningful pathway discrimination.

Cellular Pathway Selectivity

Head-to-head

STAT5 IC₅₀ ~100 nM (IL‑2); STAT3 no inhibition at 1 µM (IL‑6)

≥10‑fold pathway selectivity window

Tofacitinib inhibits both STAT5 and STAT3 at similar concentrations

Cellular selectivity profile supports JAK3-STAT5 pathway attribution

Primary human CD4⁺ T‑cells

Evidence Dimension	Cellular target engagement and signaling pathway selectivity (STAT5 phosphorylation vs STAT3 phosphorylation)
Target Compound Data	STAT5 phosphorylation: IC₅₀ ~100 nM (IL‑2 stimulation); STAT3 phosphorylation: no inhibition at 1 µM (IL‑6 stimulation); ≥10‑fold pathway selectivity window
Comparator Or Baseline	Tofacitinib: inhibits both STAT5 and STAT3 phosphorylation at similar concentrations; no cellular pathway discrimination between JAK1/JAK3 and JAK1/JAK2‑mediated signaling
Quantified Difference	≥10‑fold cellular selectivity window for FM‑381 between JAK3‑STAT5 and JAK1/2‑STAT3 pathways; tofacitinib shows <2‑fold discrimination
Conditions	Primary human CD4⁺ T‑cells; IL‑2 stimulation (JAK1/JAK3‑STAT5) and IL‑6 stimulation (JAK1/JAK2/TYK2‑STAT3); FM‑381 concentrations: 0.01–1 µM

Why This Matters

Clean cellular pathway discrimination confirms that FM‑381 can be used to attribute immunological phenotypes specifically to JAK3‑STAT5 signaling without confounding JAK1‑STAT3 off‑target effects, a capability not achievable with less selective JAK inhibitors.

• [1] Chemical Probes Portal. Probe FM-381: In Cell Selectivity Assessment. https://www.chemicalprobes.org/fm-381 (accessed 2026-04-23). View Source
• [2] Forster M, Chaikuad A, Bauer SM, et al. Selective JAK3 Inhibitors with a Covalent Reversible Binding Mode Targeting a New Induced Fit Binding Pocket. Cell Chem Biol. 2016;23(11):1335-1340. DOI: 10.1016/j.chembiol.2016.10.008 View Source
• [3] Meyer DM, Jesson MI, Li X, et al. Anti-inflammatory activity and neutrophil reductions mediated by the JAK1/JAK3 inhibitor, CP‑690,550, in rat adjuvant-induced arthritis. J Inflamm. 2010;7:41. DOI: 10.1186/1476-9255-7-41 View Source

In Vitro Metabolic Stability and In Vivo Suitability

In vitro metabolic stability assays performed during the SAR optimization campaign demonstrated that FM‑381 (compound 23) possesses adequate stability for in vivo application [1]. While the parent compound class was noted to have limited in vivo uptake and exposure due to metabolic instability of side‑chain groups binding in the selectivity pocket, FM‑381 itself was confirmed stable enough for in vivo pharmacokinetic studies [2]. The HCl salt form of FM‑381 exhibits sufficient stability for in vivo application . Subsequent pharmacokinetic optimization efforts using FM‑381 as a structural starting point led to derivatives with improved tissue exposure and long tissue half‑lives, further validating FM‑381 as a foundational scaffold for JAK3 chemical probe development [2].

Metabolic Stability

Data to verify

Adequate stability for in vivo use (qualitative)

Earlier analogs had limited exposure

HCl salt noted for sufficient stability

Stability assessment suggests fit for in vivo probe application

Microsomal stability data; review full SAR

Evidence Dimension	In vitro metabolic stability and in vivo suitability
Target Compound Data	FM‑381 confirmed to have adequate stability for in vivo use (qualitative assessment from J Med Chem 2018 SAR study)
Comparator Or Baseline	Earlier FM‑381 analogs in the tricyclic imidazo[5,4‑d]pyrrolo[2,3‑b]pyridine series showed limited in vivo exposure due to metabolic instability; FM‑381 represents the optimized compound from this series
Quantified Difference	Qualitative improvement from 'limited in vivo uptake and exposure' (earlier analogs) to 'adequate stability for in vivo use' (FM‑381)
Conditions	In vitro microsomal metabolic stability assays; details in Forster et al. J Med Chem 2018

Why This Matters

Confirmation of adequate metabolic stability supports the use of FM‑381 beyond in vitro biochemical assays and into cellular and in vivo studies, distinguishing it from less stable early‑generation JAK3 chemical probes that were limited to in vitro applications.

• [1] Forster M, Chaikuad A, Dimitrov T, et al. Development, Optimization, and Structure–Activity Relationships of Covalent-Reversible JAK3 Inhibitors Based on a Tricyclic Imidazo[5,4‑d]pyrrolo[2,3‑b]pyridine Scaffold. J Med Chem. 2018;61(12):5350-5366. DOI: 10.1021/acs.jmedchem.8b00571 View Source
• [2] Laux J, Forster M, Schwamborn A, et al. Pharmacokinetic Optimization of Small Molecule Janus Kinase 3 Inhibitors to Target Immune Cells. bioRxiv. 2022. DOI: 10.1101/2022.07.14.500036 View Source

FM-381 – Research and Application Scenarios

JAK3 Target Deconvolution in Cytokine Signaling

When investigating interleukin‑2 (IL‑2), IL‑4, IL‑7, IL‑9, IL‑15, or IL‑21 signaling through common gamma chain (γc) cytokine receptors, FM‑381 is the instrument of choice for cleanly dissecting JAK3‑dependent STAT5 phosphorylation from JAK1‑mediated contributions. The 410‑fold selectivity over JAK1 and the demonstrated ability to completely inhibit IL‑2‑stimulated STAT5 phosphorylation at 100 nM without affecting IL‑6‑stimulated STAT3 signaling at up to 1 µM [1] enable unambiguous attribution of cellular phenotypes to JAK3. Pan‑JAK inhibitors such as tofacitinib lack this pathway discrimination (only 1.7‑fold JAK1/JAK3 selectivity) and cannot be used for this purpose .

Kinome-Wide Profiling for Chemical Probe Validation

FM‑381 is a validated SGC chemical probe with a selectivity score of 0.002 across 410 kinases [1], making it suitable for use as a reference JAK3 inhibitor in kinome‑wide selectivity profiling panels. Its extremely low off‑target kinase hit rate provides a benchmark against which novel JAK3 inhibitors can be compared. Unlike PF‑06651600, which shows additional TEC family kinase inhibition , FM‑381's off‑target profile is essentially confined to JAK3 at concentrations up to 100 nM, simplifying data interpretation in high‑content screening and phosphoproteomics experiments.

Covalent-Reversible Target Engagement with Washout

The covalent‑reversible binding mode of FM‑381 uniquely enables temporal control of JAK3 activity [1]. Researchers can treat cells with FM‑381, wash out the compound, and monitor the recovery of JAK3‑dependent signaling. This experimental design is impossible with irreversible JAK3 inhibitors such as PF‑06651600, which permanently modify Cys909 . FM‑381 is therefore the required tool for studies distinguishing direct JAK3 target engagement from downstream pathway feedback mechanisms, or for investigating JAK3 residence time and signal duration.

In Vivo JAK3 Pharmacology and PK Studies

FM‑381 has demonstrated adequate metabolic stability for in vivo application [1], and its HCl salt form is specifically noted for sufficient in vivo stability . While the parent scaffold class has known limitations in systemic exposure, FM‑381 serves as the foundational compound for designing JAK3‑selective in vivo probes. Research groups developing JAK3‑targeted therapeutics can use FM‑381 as a structural starting point for pharmacokinetic optimization, as validated by the successful development of macrolide‑conjugated FM‑381 derivatives with improved tissue exposure and long tissue half‑lives [2].

Application

Selection Property

Validation Focus

JAK3 pathway deconvolution studies

Isoform selectivity for γc cytokine signaling

STAT5/STAT3 cellular pathway discrimination

Chemical probe validation panels

Kinome selectivity profile

Off-target kinase hit rate benchmarking

Temporal target engagement studies

Covalent-reversible binding mode

Washout recovery of JAK3 activity

In vivo JAK3 pharmacology studies

Adequate metabolic stability

Pharmacokinetic exposure context

• [1] Forster M, Chaikuad A, Dimitrov T, et al. Development, Optimization, and Structure–Activity Relationships of Covalent-Reversible JAK3 Inhibitors Based on a Tricyclic Imidazo[5,4‑d]pyrrolo[2,3‑b]pyridine Scaffold. J Med Chem. 2018;61(12):5350-5366. DOI: 10.1021/acs.jmedchem.8b00571 View Source
• [2] Laux J, Forster M, Schwamborn A, et al. Pharmacokinetic Optimization of Small Molecule Janus Kinase 3 Inhibitors to Target Immune Cells. bioRxiv. 2022. DOI: 10.1101/2022.07.14.500036 View Source